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Compound of Interest

Compound Name: n-Fluorobenzenesulfonamide

Cat. No.: B034697

Essential Safety and Handling Guide for n-
Fluorobenzenesulfonamide

For Immediate Reference by Laboratory Personnel

This guide provides critical safety, handling, and disposal protocols for n-
Fluorobenzenesulfonamide (NFSI). Adherence to these procedures is essential for ensuring
a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

n-Fluorobenzenesulfonamide is a chemical that requires careful handling due to its potential
health effects. It is known to cause skin and serious eye irritation, and may cause respiratory
irritation.[1][2][3][4][5] One safety data sheet also indicates that it is suspected of causing
genetic defects.[6][7]

Quantitative Data Summary
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Property Value Source

Molecular Formula C12H10FNO4S:2 [21[7]

Molecular Weight 315.34 g/mol [2]

Appearance White to light yellow 7]

powder/crystal

Melting Point 110-119 °C [2][7]

Signal Word Warning [2][4][6]
Required Personal Protective Equipment (PPE)

Protection Type Specification Rationale

Hand Protection

Impervious chemical-resistant

gloves (e.g., Nitrile rubber).

To prevent skin contact and

irritation.

Eye/Face Protection

Tightly fitting safety goggles or

chemical safety goggles.

To protect against dust
particles and splashes,
preventing serious eye
irritation.[3][4]

Respiratory Protection

NIOSH-approved N95 dust
mask or a full-face respirator if
exposure limits are exceeded

or irritation is experienced.

To prevent inhalation of dust
and subsequent respiratory
irritation.[2][4]

Skin and Body Protection

Lab coat, long-sleeved

clothing, and closed-toe shoes.

Consider fire/flame resistant
and impervious clothing for

larger quantities.

To minimize skin exposure.[1]

[4]

Step-by-Step Operational Plan for Safe Handling

Receiving and Storage:
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Upon receipt, visually inspect the container for any damage or leaks.
Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[1][3][4][8]
Keep away from incompatible materials such as strong oxidizing and reducing agents.[3]

Store locked up and away from foodstuffs.[1][4]

Handling and Use:

Always handle n-Fluorobenzenesulfonamide in a well-ventilated area, preferably within a
chemical fume hood.[1][3][4]

Ensure an eyewash station and safety shower are readily accessible.[3]

Don the required PPE before handling the substance.

Avoid all personal contact, including the inhalation of dust.[1]

Use non-sparking tools and take precautionary measures against static discharge.[4]
Do not eat, drink, or smoke in the handling area.[1]

Wash hands thoroughly with soap and water after handling.[1][3]

Disposal Plan:

Dispose of n-Fluorobenzenesulfonamide and its container in accordance with local, state,
and federal regulations.[1][3][4]

This is typically done through an approved waste disposal plant.[3][4][9]
Do not empty into drains.[3]

Contaminated packaging should be treated as the chemical itself and disposed of
accordingly.

Emergency Procedures
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In Case of Skin Contact:

o Immediately flush the skin with plenty of soap and water for at least 15 minutes.[1][3]
e Remove contaminated clothing and wash it before reuse.[3][4]

e If skin irritation occurs, seek medical attention.[1][3][4]

In Case of Eye Contact:

e Immediately rinse cautiously with plenty of water for at least 15 minutes, also under the
eyelids.[1][3][4]

* Remove contact lenses if present and easy to do. Continue rinsing.[1][3][4]
o Seek immediate medical attention.[1]

In Case of Inhalation:

» Move the person to fresh air and keep them in a position comfortable for breathing.[1][3][4]
o If the person feels unwell, call a poison center or doctor.[3][9]

o If breathing is difficult or stops, provide artificial respiration.[4]

In Case of Ingestion:

e Do NOT induce vomiting.[3]

» Rinse the mouth with water and immediately give a glass of water.[1][4]

e Seek medical attention.[3]

In Case of a Spill:

o Clean up spills immediately, avoiding dust generation.[1]

o Wear appropriate PPE, including respiratory protection.[1]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://store.apolloscientific.co.uk/storage/msds/PC3487_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC311900250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC311900250&countryCode=US&language=en
https://www.echemi.com/sds/n-fluorodibenzenesulfonimide-pd1803201002.html
https://store.apolloscientific.co.uk/storage/msds/PC3487_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC311900250&countryCode=US&language=en
https://www.echemi.com/sds/n-fluorodibenzenesulfonimide-pd1803201002.html
https://store.apolloscientific.co.uk/storage/msds/PC3487_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC311900250&countryCode=US&language=en
https://www.echemi.com/sds/n-fluorodibenzenesulfonimide-pd1803201002.html
https://store.apolloscientific.co.uk/storage/msds/PC3487_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC311900250&countryCode=US&language=en
https://www.echemi.com/sds/n-fluorodibenzenesulfonimide-pd1803201002.html
https://store.apolloscientific.co.uk/storage/msds/PC3487_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC3487_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC311900250&countryCode=US&language=en
https://www.echemi.com/sds/n-fluorodibenzenesulfonimide-pd1803201002.html
https://www.fishersci.com/store/msds?partNumber=AC311900250&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL13955~~PDF~~MTR~~CGV4~~EN~~2025-11-06%2018:34:23~~N-Fluorobenzenesulfonimide~~
https://www.echemi.com/sds/n-fluorodibenzenesulfonimide-pd1803201002.html
https://www.fishersci.com/store/msds?partNumber=AC311900250&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/PC3487_msds.pdf
https://www.echemi.com/sds/n-fluorodibenzenesulfonimide-pd1803201002.html
https://www.fishersci.com/store/msds?partNumber=AC311900250&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/PC3487_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC3487_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety O ing Guid
BE“GHE ° etyChecpkeAI\‘:iltz:t:i]IEy& Itjrilcineg

e Use dry clean-up procedures such as sweeping, shoveling, or vacuuming (with an explosion-
proof machine) and place the material into a suitable, labeled container for disposal.[1][3]

 After collection, wash the area with large amounts of water and prevent runoff into drains.[1]

Visual Workflow for Safe Handling

The following diagram outlines the key decision points and procedural flow for safely handling

n-Fluorobenzenesulfonamide in a laboratory setting.
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Caption: Workflow for the safe handling of n-Fluorobenzenesulfonamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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